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molecular formula C3H7Cl2N B042846 N-(Chloromethylidene)-N-methylmethanaminium chloride CAS No. 3724-43-4

N-(Chloromethylidene)-N-methylmethanaminium chloride

Cat. No. B042846
CAS RN: 3724-43-4
M. Wt: 128 g/mol
InChI Key: QQVDYSUDFZZPSU-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Patent
US06713484B2

Procedure details

Reaction of N-cyanobismethylthiomethyl-eneimine with ethyl thioglycollate gives ethyl 2-methylthio-4-aminothiazole-5-carboxamide. Cyclization with formamide or equivalent, followed by desulfurization of the methylthio gives a thiazolopyrimidone, which can be activated by Vilsmeier reagent ,and the chloride displaced by the desired amine to give the desired thiazolo[4,5-d]pyrimidine derivatives as shown above.
Name
Vilsmeier reagent
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
amine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
thiazolo[4,5-d]pyrimidine

Identifiers

REACTION_CXSMILES
C[N+](C)=CCl.[Cl-].[Cl-].[CH2:8]([NH:10][C:11]([C:13]1[S:17][C:16](SC)=[N:15][C:14]=1[NH2:20])=O)C>>[S:17]1[C:13]2[CH:11]=[N:10][CH:8]=[N:20][C:14]=2[N:15]=[CH:16]1 |f:0.1|

Inputs

Step One
Name
Vilsmeier reagent
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[N+](=CCl)C.[Cl-]
Step Two
Name
chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-]
Step Three
Name
amine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)NC(=O)C1=C(N=C(S1)SC)N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
thiazolo[4,5-d]pyrimidine
Type
product
Smiles
S1C=NC=2N=CN=CC21

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.